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Compound of Interest

Compound Name: 1,2-Dibromocyclopentene

Cat. No.: B1308690

This technical guide provides a comprehensive overview of the key physical properties of 1,2-
Dibromocyclopentene, a significant reagent in organic synthesis, particularly in the
preparation of cyclopentene analogs.[1][2] This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Physical and Chemical Properties

1,2-Dibromocyclopentene is a halogenated cycloalkene with the molecular formula CsHeBr2
and a molecular weight of 225.91 g/mol .[1][3][4] It typically presents as a clear, pale yellow to
orange liquid.[1][2]

Quantitative Data Summary

The experimentally determined physical properties of 1,2-Dibromocyclopentene are
summarized in the table below for quick reference. These values are based on literature data.

Property Value Conditions Citations
Boiling Point 78 °C at 5 mmHg [1][2]
Density 1.895 g/mL at 25 °C [1][2]
Refractive Index 1.5558 at 20 °C [1]

Experimental Protocols
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The following sections detail the standard methodologies for determining the key physical
properties of liquid compounds like 1,2-Dibromocyclopentene.

1. Determination of Boiling Point

The reported boiling point was determined under reduced pressure (vacuum distillation). This
technique is employed for compounds that decompose at their atmospheric boiling point or
have very high boiling points.

e Apparatus: A vacuum distillation apparatus is used, which includes a round-bottom flask, a
distillation head with a thermometer, a condenser, a receiving flask, and a vacuum pump
connected via a manometer.

e Procedure:

o The liquid sample (1,2-Dibromocyclopentene) is placed in the round-bottom flask along
with boiling chips or a magnetic stirrer to ensure smooth boiling.

o The apparatus is sealed and the system is evacuated to the desired pressure (e.g., 5
mmHg), which is monitored by the manometer.

o The flask is heated gently.

o The temperature is recorded when the liquid is boiling and the vapor is condensing on the
thermometer bulb, indicating a stable vapor-liquid equilibrium. This temperature is the
boiling point at that specific pressure.

2. Determination of Density

The density of a liquid is its mass per unit volume. A common and accurate method for
determining the density of a liquid is by using a pycnometer.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it) and an analytical balance.

e Procedure:

o The empty pycnometer is cleaned, dried, and its mass is accurately weighed (ma).
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o The pycnometer is filled with the sample liquid (1,2-Dibromocyclopentene), ensuring no
air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from
the capillary is carefully wiped off. The filled pycnometer is then weighed (mz). The
temperature of the liquid is maintained at a specific value (e.g., 25 °C).

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density at
the same temperature (e.g., distilled water), and its mass is determined (ms).

o The density of the sample liquid (ps) is calculated using the formula: ps = [(mz - m1) / (ms -
m1)] x pr where pr is the density of the reference liquid.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
chemical compound such as 1,2-Dibromocyclopentene.
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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